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Compound of Interest

Compound Name: Ceftiofur Thiolactone

Cat. No.: B15126552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ceftiofur is a third-generation cephalosporin antibiotic widely used in veterinary medicine to

treat bacterial infections in swine.[1][2] Monitoring its excretion in feces is crucial for

understanding drug metabolism, assessing environmental impact, and studying the

development of antimicrobial resistance in the gut microbiome.[1][2] This application note

provides a detailed protocol for the quantification of ceftiofur in porcine feces using Ultra-

Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). The

described method is based on a validated study and offers high sensitivity and specificity for

the analysis of ceftiofur and its metabolites.[1][2][3]

Quantitative Data Summary
The following tables summarize the quantitative performance of the UPLC-MS/MS method for

the analysis of ceftiofur in porcine feces.[1]

Table 1: Mass Spectrometry Parameters for Ceftiofur and its Internal Standard
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Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)
(Quantifier)

Product Ion
(m/z)
(Qualifier)

Cone
Voltage (V)

Collision
Energy (eV)

Ceftiofur 524.0 241.1 285.0 20 20

Ceftiofur-d3

(Internal

Standard)

527.0 - - - -

Data sourced from a comprehensive validation study.[1]

Table 2: Method Validation Parameters for Ceftiofur Quantification

Parameter Value

Linearity Range 5 ng g⁻¹ to 1000 ng g⁻¹

Correlation Coefficient (r) 0.9979 ± 0.0009

Goodness of Fit (gof) 5.51 ± 1.14

This data demonstrates the linearity and reliability of the method within the specified

concentration range.[1][2][3]

Experimental Protocols
Sample Preparation (Extraction)
Due to the instability of β-lactam antibiotics like ceftiofur in feces, immediate stabilization of the

sample is critical.[1][2]

Materials:

Porcine feces

Tazobactam solution (8 µg mL⁻¹ in water)

Ceftiofur-d3 internal standard (IS) working solution (25 µg mL⁻¹)
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1% (v/v) formic acid in acetonitrile–water (50:50, v/v)

Oasis PRiME HLB column (60 mg, 3 mL)

Vortex mixer

Rotary tumbler

Centrifuge

Protocol:

Immediately after collection, add 500 µL of tazobactam solution to 0.5 g of porcine feces to

inhibit degradation.[1][2]

Add 20 µL of the internal standard working solution (Ceftiofur-d3) to the stabilized feces

sample.[1]

Vortex the sample for 15 seconds.[1]

Add 1 mL of 1% formic acid in acetonitrile–water (50:50, v/v).[1]

Shake the sample for 30 minutes using a rotary tumbler.[1]

Centrifuge the sample for 10 minutes at 2851 × g and 4 °C.[1]

Transfer the supernatant to an Oasis PRiME HLB column and process with minimal vacuum.

[1]

The eluate is ready for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis
Instrumentation:

Waters Acquity UPLC system (or equivalent)

Quattro Premier XE triple quadrupole mass spectrometer (or equivalent)
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Masslynx software (or equivalent)

UPLC Conditions:

Column: Acquity UPLC BEH C18 (50 mm × 2.1 mm i.d., 1.7 µm) with a guard column.[1]

Mobile Phase A: 0.005% (v/v) formic acid in water.[1]

Mobile Phase B: Acetonitrile.[1]

Flow Rate: 300 µL min⁻¹.[1]

Injection Volume: 5 µL.[1]

Autosampler Temperature: 10.0 °C.[1]

Column Temperature: Not specified, typically maintained at a constant temperature (e.g., 40

°C).

Gradient Elution:

Time (min) % Mobile Phase A % Mobile Phase B

0.0 95 5

1.0 95 5

5.0 50 50

6.0 5 95

7.0 5 95

7.1 95 5

10.0 95 5

This gradient program is optimized for the separation of ceftiofur.[1]

MS/MS Conditions:
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Ionization Mode: Positive Electrospray Ionization (ESI+).[1]

Capillary Voltage: 3.5 kV.[1]

Source Temperature: 120 °C.[1]

Desolvation Temperature: 400 °C.[1]

Data Acquisition: Multiple Reaction Monitoring (MRM) was used to monitor the transitions

specified in Table 1.[1]

Experimental Workflow Diagram

Sample Preparation UPLC-MS/MS Analysis

0.5 g Porcine Feces Add 500 µL Tazobactam (8 µg/mL) Add 20 µL Ceftiofur-d3 IS Add 1 mL 1% Formic Acid in ACN:Water (50:50) Shake for 30 min Centrifuge (10 min, 2851 x g, 4 °C) Solid Phase Extraction (Oasis PRiME HLB) Collect Eluate Inject 5 µL of Eluate UPLC Separation (Acquity BEH C18) MS/MS Detection (ESI+, MRM) Data Acquisition and Quantification

Click to download full resolution via product page

Caption: Workflow for UPLC-MS/MS quantification of Ceftiofur in porcine feces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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